1-Ethenyl-3-methoxy-2-methylbenzene

• Molecular Formula: C10H12O
• Molecular Weight: 148.20 g/mol
• IUPAC Name: 1-ethenyl-3-methoxy-2-methylbenzene
• InChI: InChI=1S/C10H12O/c1-4-9-6-5-7-10(11-3)8(9)2/h4-7H,1H2,2-3H3
• InChI Key: VTBXHXXJRFSRKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1OC)C=C

Description

1-Ethenyl-3-methoxy-2-methylbenzene is an aromatic compound featuring a benzene ring substituted with a methoxy group (-OCH₃) at position 3, a methyl group (-CH₃) at position 2, and an ethenyl group (-CH=CH₂) at position 1. The methoxy and methyl groups are electron-donating, influencing the compound’s reactivity in electrophilic aromatic substitution, while the ethenyl group may participate in addition or polymerization reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Ethenyl-3-methoxy-2-methylbenzene can be synthesized through several methods. One common approach involves the alkylation of 3-methoxy-2-methylphenol with an appropriate alkylating agent, followed by dehydrogenation to introduce the ethenyl group. The reaction conditions typically involve the use of a strong base, such as potassium tert-butoxide, and a suitable solvent like dimethyl sulfoxide (DMSO).

Industrial Production Methods

In industrial settings, the production of 1-ethenyl-3-methoxy-2-methylbenzene may involve catalytic processes. For example, the compound can be produced via the catalytic dehydrogenation of 3-methoxy-2-methylpropylbenzene using a palladium-based catalyst under controlled temperature and pressure conditions.

Chemical Reactions Analysis

Types of Reactions

1-Ethenyl-3-methoxy-2-methylbenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert the ethenyl group to an ethyl group.

Substitution: Electrophilic aromatic substitution reactions can occur, where the methoxy and methyl groups influence the reactivity and orientation of the substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Hydrogenation using palladium on carbon (Pd/C) as a catalyst is a typical method.

Substitution: Reagents such as bromine (Br2) and nitric acid (HNO3) are used for halogenation and nitration reactions, respectively.

Major Products Formed

Oxidation: 3-methoxy-2-methylbenzaldehyde or 3-methoxy-2-methylbenzoic acid.

Reduction: 1-ethyl-3-methoxy-2-methylbenzene.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

1-Ethenyl-3-methoxy-2-methylbenzene has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of more complex aromatic compounds.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a building block for pharmaceuticals.

Industry: It is used in the production of polymers and resins due to its reactive ethenyl group.

Mechanism of Action

The mechanism of action of 1-ethenyl-3-methoxy-2-methylbenzene involves its interaction with various molecular targets. The ethenyl group can undergo polymerization reactions, forming long-chain polymers. The methoxy group can participate in hydrogen bonding and other interactions, influencing the compound’s reactivity and stability. The methyl group can affect the compound’s solubility and overall chemical behavior.

Comparison with Similar Compounds

Substituent Position and Functional Group Effects

1-Ethoxy-2-ethylbenzene (CAS: N/A; EC: N/A)

• Structure : Ethoxy (-OCH₂CH₃) at position 1, ethyl (-CH₂CH₃) at position 2.
• Ethyl substituents (sp³-hybridized) lack the π-bond reactivity of ethenyl groups, reducing conjugation with the aromatic ring .
• Applications : Used as a reference material in regulatory compliance (USP, EMA) due to its stability .

1-ETHYNYL-2-METHOXYBENZENE (CAS: 767-91-9)

• Structure : Ethynyl (-C≡CH) at position 1, methoxy at position 2.
• Key Differences :
  • The ethynyl group (sp-hybridized) enables alkyne-specific reactions (e.g., cycloadditions), unlike the ethenyl group’s addition reactions.
  • Methoxy at position 2 vs. 3 alters electronic distribution, directing electrophilic substitution to different ring positions .
• Applications : Intermediate in pharmaceutical synthesis (e.g., acetylene-based drug scaffolds) .

1-Methoxy-3-[(E)-2-(4-nitrophenyl)ethenyl]benzene (CAS: 14064-58-5)

• Structure : Methoxy at position 1, nitro-substituted ethenyl at position 3.
• Key Differences: The nitro group (-NO₂) is strongly electron-withdrawing, deactivating the ring and directing electrophiles to meta/para positions, contrasting with the electron-donating methyl group in the target compound. Extended conjugation via the nitro group enhances UV absorption, useful in photochemical applications .
• Applications: Potential use in optoelectronics or as a photosensitizer .

Physicochemical Properties and Reactivity

Compound	Key Substituents	Boiling Point (Est.)	Solubility (Est.)	Reactivity Highlights
1-Ethenyl-3-methoxy-2-methylbenzene	Methoxy, methyl, ethenyl	~200–220°C*	Moderate in organic solvents	Ethenyl participates in polymerization; methyl increases steric hindrance
1-Ethoxy-2-ethylbenzene	Ethoxy, ethyl	~180–200°C	High in hydrocarbons	Stable under acidic conditions; limited electrophilic substitution
1-Ethynyl-2-methoxybenzene	Methoxy, ethynyl	~170–190°C	Low in water	Alkyne reactivity (e.g., Sonogashira coupling)
1-Methoxy-3-[(E)-nitrophenylethenyl]benzene	Methoxy, nitro-ethenyl	>250°C	Low in polar solvents	Nitro group enables reduction to amine derivatives

*Estimated based on analogous structures.